Cas no 217487-17-7 (Isoproturon-d6)

• Product Name: Isoproturon-d6
• CAS No: 217487-17-7
• Molecular Formula: C₁₂H₁₈N₂O
• Molecular Weight: 206.28412
• CID: 243432
• PubChem ID: 329754761

Isoproturon-d6 Properties

Names and Identifiers

• Urea,N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-, labeled with deuterium (9CI)
• ISOPROTURON
• Isoproturon-d6
• 3-(4-Isopropylphenyl)-1,1-dimethylurea-d6
• 3,3-di(?H?)methyl-1-[4-(propan-2-yl)phenyl]urea
• 3-(4-propan-2-ylphenyl)-1, 1-bis(trideuteriomethyl)urea
• 1007461-76-8
• Isoproturon D6 (dimethyl D6)
• N,N-Bis[(~2~H_3_)methyl]-N'-[4-(propan-2-yl)phenyl]urea
• 3-(4-propan-2-ylphenyl)-1,1-bis(trideuteriomethyl)urea
• J-014270
• Isoproturon D6 (dimethyl D6) 100 microg/mL in Acetone
• Isoproturon-d6, PESTANAL(R), analytical standard
• Isoproturon D6 (dimethyl D6) 1000 microg/mL in Acetonitrile
• DTXSID50583575
• 217487-17-7
• 2732873-54-8
• DA-54448
• N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-urea Deuterium;

• MDL： MFCD01632296
• InChIKey： PUIYMUZLKQOUOZ-LIJFRPJRSA-N
• Inchi： InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3,4D3
• SMILES： CC(C1C=CC(NC(N(C([2H])([2H])[2H])C([2H])([2H])[2H])=O)=CC=1)C

Computed Properties

• Exact Mass: 212.179574g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 212.179574g/mol
• Monoisotopic Mass: 212.179574g/mol
• Topological Polar Surface Area: 32.3Ų
• Heavy Atom Count: 15
• Complexity: 206
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.97650
• PSA: 32.34000